
Safeguarding Your Research: A Comprehensive
Guide to Handling 1-O-Hexadecylglycerol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-O-Hexadecylglycerol

Cat. No.: B7769730 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 1-O-Hexadecylglycerol (also known as Chimyl Alcohol), a bioactive

alkyl glyceryl ether utilized in various research applications, from lipidomics to pharmaceutical

formulations.[1][2] Adherence to these procedural steps is critical for minimizing risk and

ensuring operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
1-O-Hexadecylglycerol is classified as harmful if swallowed and may cause skin and eye

irritation.[3][4] In animal studies, it has been observed to cause flaccid paralysis in

subcutaneous lethal-dose studies in mice.[3] Therefore, the use of appropriate Personal

Protective Equipment (PPE) is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles (meeting ANSI Z87

standards).[5]

Protects eyes from dust,

powders, and accidental

splashes.[6]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

Prevents skin contact and

potential irritation.[6] No glove

is impervious to all chemicals,

so they should be replaced as

necessary to ensure adequate

protection.[7]

Body Protection Standard laboratory coat.
Protects skin and street

clothes from contamination.[6]

Respiratory Protection

Not typically required if

handled in a well-ventilated

area or chemical fume hood.

Use if dusts are generated.

Prevents inhalation of airborne

particles.

Chemical and Physical Properties
A summary of key quantitative data for 1-O-Hexadecylglycerol is provided below for easy

reference.

Property Value

Molecular Formula C₁₉H₄₀O₃

Molecular Weight 316.5 g/mol [3]

Appearance White to off-white solid[2]

Melting Point 62.5 - 67 °C[2][8]

CAS Number
506-03-6 (sn-glycerol form), 6145-69-3 (rac-

glycerol form)[1][2]

Storage Temperature 0 - 8 °C or -20°C[2][8]
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Operational Plans: Handling and Storage
Handling:

Work in a well-ventilated area. Using a chemical fume hood is recommended, especially

when handling the powdered form, to avoid the formation and inhalation of dust and

aerosols.[8]

Avoid direct contact with skin and eyes.[8]

Do not eat, drink, or smoke in the handling area.[8]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[8]

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[8]

Keep apart from foodstuff containers or incompatible materials.[8]

Procedural Guidance: Donning and Doffing PPE
The following workflow illustrates the correct sequence for putting on (donning) and taking off

(doffing) PPE to minimize cross-contamination.

Donning PPE (Putting On) Doffing PPE (Taking Off) Final Step

1. Lab Coat 2. Safety Glasses/
Goggles 3. Gloves 1. Gloves 2. Lab Coat 3. Safety Glasses/

Goggles Wash Hands Thoroughly

Click to download full resolution via product page

Figure 1. Standard sequence for donning and doffing Personal Protective Equipment.

Emergency Procedures: First Aid and Spill
Response
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Immediate and appropriate action during an emergency is crucial.

First Aid Measures

Exposure Route First Aid Procedure

Ingestion
IF SWALLOWED: Rinse mouth with water. Get

medical help.[8] Do not induce vomiting.

Inhalation

Move the exposed person to fresh air at once.[9]

If breathing has stopped or is difficult, provide

artificial respiration and seek medical attention.

Skin Contact

Promptly flush the contaminated skin with soap

and water.[9] Remove contaminated clothing

and wash it before reuse.[10]

Eye Contact

Immediately wash (irrigate) the eyes with large

amounts of water for at least 15 minutes,

occasionally lifting the lower and upper lids.[9]

Get medical attention immediately.

Chemical Spill Response Plan

In the event of a spill, follow this workflow to ensure safety and proper cleanup.
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1. ALERT
Notify personnel in the immediate area.

2. CONTAIN
Isolate the spill area. Prevent entry.

3. ASSESS & PREPARE
Consult SDS. Ensure proper PPE is worn.

4. CLEANUP
Cover with absorbent material. Scoop up solid material carefully to avoid dust.

5. DECONTAMINATE
Wipe down the spill area with soap and water.

6. DISPOSE
Place waste in a sealed, labeled container.

7. REPORT
Report the incident to the lab supervisor.

Click to download full resolution via product page

Figure 2. Logical workflow for responding to a chemical spill of 1-O-Hexadecylglycerol.

Disposal Plan
Proper disposal of 1-O-Hexadecylglycerol and its contaminated materials is essential to

prevent environmental harm.[4]
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Waste Collection: Collect waste material, including contaminated PPE and cleanup

materials, in a clearly labeled, tightly sealed container.

Disposal Route: Dispose of the contents and container at an approved waste disposal

facility.[8] All disposal practices must be in accordance with federal, state, and local

environmental regulations. Do not dispose of down the drain or with general laboratory trash.

By integrating these safety protocols and operational plans into your laboratory's standard

procedures, you can build a foundation of safety and trust, ensuring that your valuable

research with 1-O-Hexadecylglycerol is conducted with the utmost care and responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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